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Compound of Interest

Compound Name: p,p'-DDE-d8

Cat. No.: B3044235

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling p,p'-DDE-d8. The following procedures are designed
to ensure the safe handling, storage, and disposal of this compound, minimizing exposure risks
and maintaining experimental integrity.

Chemical Identifier:

e Name: p,p'-DDE-d8

e Synonyms: 4,4'-DDE d8, 1,1'-(2,2-dichloroethenylidene)bis[4-chloro-benzene]-d8
e CAS Number: 93952-19-3.[1][2][3]

Hazard Summary: p,p'-DDE, the non-deuterated form of this compound, is classified as toxic if
swallowed, a suspected carcinogen, and can cause organ damage through prolonged or
repeated exposure. It is also very toxic to aquatic life with long-lasting effects. Due to its
structural similarity, p,p'-DDE-d8 should be handled with the same precautions as its non-
labeled counterpart. The primary hazards associated with p,p'-DDE are toxicological, stemming
from its properties as an organochlorine pesticide.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling p,p’-
DDE-d8. It is imperative to always consult the specific Safety Data Sheet (SDS) for the product
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you are using for any additional requirements.

Body Part

Required PPE

Specifications

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for tears or punctures
before use. Never wear leather

or cotton gloves.

Body

Laboratory coat or coveralls

A lab coat should be worn over
personal clothing. For larger
quantities or potential for
splashing, chemical-resistant

coveralls are advised.

Eyes

Safety glasses with side

shields or goggles

Tightly fitting safety goggles
are recommended to protect
against splashes. A face shield
may be necessary when

handling larger quantities.

Respiratory

Respirator (if required)

Use a NIOSH-approved
respirator with an organic
vapor cartridge if working
outside of a fume hood or if the

SDS specifies it.

Feet

Closed-toe shoes

Shoes should be made of a
material that does not absorb

chemicals.

Operational Plan: Step-by-Step Handling

Procedures

1. Preparation and Engineering Controls:

o Work Area: All handling of p,p'-DDE-d8 should be conducted in a well-ventilated laboratory,

preferably within a certified chemical fume hood.
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o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible. Have a chemical spill kit available that is appropriate for chlorinated organic
compounds.

2. Handling:

e Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the handling area. Wash hands thoroughly after handling.

» Weighing and Transfer: If handling a solid form, weigh it out in a fume hood to avoid
inhalation of any dust. Use appropriate tools (e.g., spatula, weighing paper) to minimize the
generation of dust. For solutions, use a calibrated pipette or syringe for accurate and safe
transfer.

» Spill Prevention: Handle the compound over a tray or other secondary containment to catch
any spills.

3. Storage:
o Container: Store p,p'-DDE-d8 in its original, tightly sealed container.

e Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials. The
recommended storage temperature is typically 4°C.

e Labeling: Ensure the container is clearly labeled with the chemical name and any relevant
hazard warnings.

Disposal Plan

1. Waste Segregation:

e Solid Waste: Contaminated solid waste, such as gloves, weighing paper, and pipette tips,
should be collected in a designated, labeled hazardous waste container.

 Liquid Waste: Solutions containing p,p'-DDE-d8 should be collected in a separate, labeled
hazardous waste container for organic solvents. Do not mix with other waste streams unless
compatible.
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2. Disposal Procedure:

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name (p,p'-DDE-d8), and the associated hazards (e.g., Toxic, Environmental
Hazard).

o Collection: Follow your institution's guidelines for the collection and disposal of hazardous
chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for specific procedures.

o Decontamination: Decontaminate all work surfaces and equipment after use with an
appropriate solvent (e.g., ethanol, acetone), collecting the cleaning materials as hazardous

waste.

Experimental Workflow Diagram

The following diagram illustrates the key steps and decision points in the safe handling of p,p’-
DDE-d8.
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Workflow for Safe Handling of p,p'-DDE-d8
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Caption: Workflow for the safe handling of p,p'-DDE-d8 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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